- Expedite Protocol for Construction of Chiral Regioselectively N-Protected Monosubstituted Piperazine, 1,4-Diazepane, and 1,4-Diazocane Building Blocks, Journal of Organic Chemistry, 2009, 74(15), 5652-5655
Cas no 928025-62-1 (tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate)
928025-62-1 structure
Product Name:tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate
CAS No:928025-62-1
MF:C13H26N2O2
MW:242.357743740082
MDL:MFCD07772108
CID:803213
PubChem ID:24820548
Update Time:2024-10-26
tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-isobutylpiperazine-1-carboxylate
- (S)-1-Boc-3-isobutyl-piperazine
- 1-Piperazinecarboxylic acid, 3-(2-methylpropyl)-, 1,1-dimethylethyl ester, (3S)-
- 1,1-Dimethylethyl (3S)-3-(2-methylpropyl)-1-piperazinecarboxylate (ACI)
- tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate
- MFCD07772108
- tert-butyl (3S)-3-isobutylpiperazine-1-carboxylate
- STL555215
- F52933
- tert-Butyl (3S)-3-(2-methylpropyl)piperazine-1-carboxylate
- (S)-tert-butyl3-isobutylpiperazine-1-carboxylate
- LSZJZDBPJNYEIE-NSHDSACASA-N
- DB-002993
- (S)-1-BOC-3-ISOBUTYLPIPERAZINE
- MS-20214
- t-Butyl (3S)-3-(2-methylpropyl)piperazine-1-carboxylate
- 1-Piperazinecarboxylicacid,3-(2-methylpropyl)-,1,1-dimethylethyl ester,(3S)-
- DTXSID30647563
- J-502365
- SCHEMBL10219117
- BBL101419
- 928025-62-1
- AKOS005258455
- tert-butyl (S)-3-isobutylpiperazine-1-carboxylate
-
- MDL: MFCD07772108
- Inchi: 1S/C13H26N2O2/c1-10(2)8-11-9-15(7-6-14-11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m0/s1
- InChI Key: LSZJZDBPJNYEIE-NSHDSACASA-N
- SMILES: C(N1CCN[C@@H](CC(C)C)C1)(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 242.199
- Monoisotopic Mass: 242.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 2.2
Experimental Properties
- Density: 0.962
- Boiling Point: 315.5°Cat760mmHg
- Flash Point: 144.6°C
- Refractive Index: 1.458
- PSA: 41.57000
- LogP: 2.50810
tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02633-1g |
Tert-butyl (3s)-3-(2-methylpropyl)piperazine-1-carboxylate |
928025-62-1 | 95% | 1g |
$609 | 2023-09-07 | |
| TRC | B663733-50mg |
(S)-1-Boc-3-isobutyl-piperazine |
928025-62-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B663733-100mg |
(S)-1-Boc-3-isobutyl-piperazine |
928025-62-1 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B663733-500mg |
(S)-1-Boc-3-isobutyl-piperazine |
928025-62-1 | 500mg |
$ 295.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02633-5g |
Tert-butyl (3s)-3-(2-methylpropyl)piperazine-1-carboxylate |
928025-62-1 | 95 | 5g |
$670 | 2021-05-11 | |
| abcr | AB495435-1 g |
t-Butyl (3S)-3-(2-methylpropyl)piperazine-1-carboxylate; . |
928025-62-1 | 1g |
€435.80 | 2023-04-19 | ||
| Chemenu | CM130227-1g |
tert-butyl (S)-3-isobutylpiperazine-1-carboxylate |
928025-62-1 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM130227-1g |
tert-butyl (S)-3-isobutylpiperazine-1-carboxylate |
928025-62-1 | 95% | 1g |
$299 | 2021-08-05 | |
| Chemenu | CM130227-5g |
tert-butyl (S)-3-isobutylpiperazine-1-carboxylate |
928025-62-1 | 95% | 5g |
$898 | 2021-08-05 | |
| Alichem | A139002852-1g |
(S)-tert-Butyl 3-isobutylpiperazine-1-carboxylate |
928025-62-1 | 95% | 1g |
$339.20 | 2023-08-31 |
tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: 1,2-Dichloroethane ; 60 min, 40 °C
1.2 Reagents: Triethylamine Solvents: Acetonitrile ; 3 h, rt
1.3 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 5 min, rt
1.4 Reagents: Diisopropyl azodicarboxylate ; 3.5 h, rt
1.5 Reagents: 1-Octanethiol , 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 15 min, rt
1.2 Reagents: Triethylamine Solvents: Acetonitrile ; 3 h, rt
1.3 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 5 min, rt
1.4 Reagents: Diisopropyl azodicarboxylate ; 3.5 h, rt
1.5 Reagents: 1-Octanethiol , 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 15 min, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ; cooled; 17 h, rt
Reference
- Preparation of piperazinyl benzothiazoles as HDL increasing agents, Japan, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of benzothiazole derivatives and other heterocyclic compounds as PPAR agonists, World Intellectual Property Organization, , ,
tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Raw materials
tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Preparation Products
tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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